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Compound of Interest

Compound Name: 2-(2-Bromophenyl)acetophenone

Cat. No.: B092510 Get Quote

Document ID: TGS-BPA-20251101 Version: 1.0 Audience: Researchers, scientists, and drug

development professionals.

Disclaimer: This document provides a guide for the safe handling of 2-(2-
Bromophenyl)acetophenone (CAS 16897-97-5). Comprehensive toxicological data for this

specific compound is not readily available in published literature. Therefore, this guide heavily

references safety data for the structurally similar and more thoroughly studied compound, 2'-

Bromoacetophenone (CAS 2142-69-0), also known as 1-(2-bromophenyl)ethanone. The

provided hazard classifications for both compounds are identical. Users must exercise caution

and conduct their own risk assessment before use.

Introduction and Chemical Identification
2-(2-Bromophenyl)acetophenone is a brominated aromatic ketone utilized as an intermediate

in organic synthesis. Its proper handling is crucial to ensure personnel safety and prevent

environmental contamination. This guide summarizes its known properties, hazards, and

recommended handling procedures.

Table 1: Chemical Identification
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Identifier
2-(2-
Bromophenyl)acetopheno
ne

2'-Bromoacetophenone
(Reference Compound)

IUPAC Name
2-(2-bromophenyl)-1-

phenylethanone
1-(2-bromophenyl)ethanone

CAS Number 16897-97-5 2142-69-0[1][2]

Molecular Formula C₁₄H₁₁BrO C₈H₇BrO[1][2]

Molecular Weight 275.14 g/mol 199.04 g/mol [1][2]

Structure
Phenyl-CO-CH₂-(2-

Bromophenyl)
(2-Bromophenyl)-CO-CH₃

Physical and Chemical Properties
Understanding the physical properties of a chemical is the first step in a comprehensive safety

assessment.

Table 2: Physical and Chemical Data

Property
2-(2-
Bromophenyl)acetopheno
ne

2'-Bromoacetophenone
(Reference Compound)

Appearance Off-white to light yellow solid[3] Liquid or low-melting solid[2][4]

Melting Point 66-67 °C[3] 48-51 °C[5]

Boiling Point 371.7 ± 17.0 °C (Predicted)[3] 135 °C @ 18 mmHg[5]

Density
1.390 ± 0.06 g/cm³ (Predicted)

[3]
1.476 g/mL at 25 °C[2]

Solubility Not specified

Moderately soluble in ethanol

and ether; limited solubility in

water[4]

Flash Point Not specified >110 °C (>230 °F)[6]
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Hazard Identification and Toxicology
Both compounds share the same GHS hazard statements, indicating similar risk profiles. The

primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Table 3: GHS Hazard Classification

Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral H302 Warning
Harmful if

swallowed[7]

Skin

Corrosion/Irritation
H315 Warning

Causes skin

irritation[1][7]

Serious Eye

Damage/Irritation
H319 Warning

Causes serious eye

irritation[1][7]

Specific Target Organ

Toxicity (Single

Exposure)

H335 Warning
May cause respiratory

irritation[1][7]

Toxicological Data Summary:

2-(2-Bromophenyl)acetophenone: No quantitative toxicological data (e.g., LD50) was

found in the reviewed literature.

2'-Bromoacetophenone (Reference Compound):

LD50 Oral - Rat: 815 mg/kg. This value corresponds to "Harmful if swallowed" (Category

4).

Experimental Protocols
While specific experimental safety protocols for 2-(2-Bromophenyl)acetophenone are not

published, the toxicological data for the reference compound, 2'-Bromoacetophenone, was

likely determined using standardized OECD (Organisation for Economic Co-operation and

Development) guidelines. Researchers handling this class of compounds should be familiar

with these methods.
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Example Protocol: Acute Oral Toxicity (based on OECD Guideline 423)

Objective: To determine the oral lethal dose (LD50) of a substance.

Principle: A stepwise procedure is used with a limited number of animals (typically rats, often

female). A starting dose is administered to a small group.

Methodology:

Animals are fasted prior to dosing.

The test substance is administered orally by gavage.

If the animal survives, a higher dose is given to a new group. If it does not, a lower dose is

used.

Animals are observed for a minimum of 14 days for signs of toxicity and mortality.

Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded

weekly.

At the end of the study, a gross necropsy is performed on all animals.

The LD50 value is estimated based on the outcomes at different dose levels.

Safe Handling and Storage Workflow
A systematic approach is mandatory when handling halogenated aromatic ketones. The

following workflow outlines the key stages from procurement to disposal.
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Preparation & Assessment

Chemical Handling

Post-Handling & Disposal

1. Conduct Risk Assessment
(Review SDS, identify hazards)

2. Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Workspace
(Chemical Fume Hood, Spill Kit)

4. Weighing & Dispensing
(In fume hood, minimize dust)

5. Reaction Setup
(Closed system if possible)

6. Work-up & Purification
(Maintain ventilation)

7. Decontaminate Glassware
& Surfaces

8. Segregate & Dispose Waste
(Halogenated Organic Waste)

9. Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for handling hazardous chemical solids.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Table 4: First-Aid Measures

Exposure Route Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[8]

Spill Response:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated (use fume hood).

Contain: Prevent further spread of the spill. For solids, carefully sweep up the material. For

liquids, use an inert absorbent material (e.g., sand, vermiculite).[9]

Collect: Place the contained material into a suitable, labeled container for hazardous waste

disposal.[9]
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Decontaminate: Clean the spill area thoroughly.

Report: Report the incident according to your institution's protocols.

Personal Protective Equipment (PPE)
The use of appropriate PPE is non-negotiable.

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH

(US) standards. A face shield may be necessary for larger quantities.[7][10]

Hand Protection: Wear chemical-resistant gloves (e.g., Viton®, nitrile rubber). Inspect gloves

for integrity before each use.[6]

Skin and Body Protection: Wear a lab coat. For larger-scale operations, chemical-resistant

aprons or suits may be required. Ensure clothing is buttoned and sleeves are down.[10]

Respiratory Protection: Use only in a chemical fume hood. If engineering controls are not

sufficient, a NIOSH/MSHA-approved respirator may be necessary.[10]

Reactivity and Incompatibilities
Chemical Stability: The material is expected to be stable under normal laboratory conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[9]

Hazardous Decomposition Products: Thermal decomposition may produce carbon

monoxide, carbon dioxide, and hydrogen halides (e.g., hydrogen bromide).[9]

Conditions to Avoid: High temperatures and sources of ignition.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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